Cas no 367907-18-4 (2-({1-2-(ethoxycarbonyl)phenyl-2,5-dioxopyrrolidin-3-yl}sulfanyl)benzoic acid)

• Product Name: 2-({1-2-(ethoxycarbonyl)phenyl-2,5-dioxopyrrolidin-3-yl}sulfanyl)benzoic acid
• CAS No: 367907-18-4
• MF: C₂₀H₁₇NO₆S
• MW: 399.41708445549
• CID: 5958668
• PubChem ID: 2906594
• Update Time: 2025-06-13

2-({1-2-(ethoxycarbonyl)phenyl-2,5-dioxopyrrolidin-3-yl}sulfanyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-2-(ethoxycarbonyl)phenyl-2,5-dioxopyrrolidin-3-yl}sulfanyl)benzoic acid
• Benzoic acid, 2-[3-[(2-carboxyphenyl)thio]-2,5-dioxo-1-pyrrolidinyl]-, 1-ethyl ester
• 367907-18-4
• F1065-0747
• AKOS002258194
• SR-01000239468
• CCG-4936
• 2-({1-[2-(ethoxycarbonyl)phenyl]-2,5-dioxopyrrolidin-3-yl}sulfanyl)benzoic acid
• 2-((1-(2-(ethoxycarbonyl)phenyl)-2,5-dioxopyrrolidin-3-yl)thio)benzoic acid
• AKOS016318943
• SR-01000239468-1
• 2-[1-(2-ethoxycarbonylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanylbenzoic acid
• Oprea1_831722

• Inchi： 1S/C20H17NO6S/c1-2-27-20(26)12-7-3-5-9-14(12)21-17(22)11-16(18(21)23)28-15-10-6-4-8-13(15)19(24)25/h3-10,16H,2,11H2,1H3,(H,24,25)
• InChI Key： XBIPEYVODPDJRT-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=CC=C1N1C(=O)CC(SC2=CC=CC=C2C(O)=O)C1=O

Computed Properties

• Exact Mass: 399.07765844g/mol
• Monoisotopic Mass: 399.07765844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 2-({1-2-(ethoxycarbonyl)phenyl-2,5-dioxopyrrolidin-3-yl}sulfanyl)benzoic acid

Introduction to 2-({1-2-(ethoxycarbonyl)phenyl-2,5-dioxopyrrolidin-3-yl}sulfanyl)benzoic acid (CAS No. 367907-18-4)

2-({1-2-(ethoxycarbonyl)phenyl-2,5-dioxopyrrolidin-3-yl}sulfanyl)benzoic acid (CAS No. 367907-18-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of benzoic acid and pyrrolidine, featuring a unique sulfanyl bridge that connects the two core structures. The compound's intricate molecular architecture and its potential biological activities make it a subject of extensive study in various scientific disciplines.

The chemical structure of 2-({1-2-(ethoxycarbonyl)phenyl-2,5-dioxopyrrolidin-3-yl}sulfanyl)benzoic acid is characterized by the presence of a benzoic acid moiety, an ethoxycarbonyl group, and a pyrrolidine ring with two ketone functionalities. The sulfanyl group serves as a crucial linkage between the benzoic acid and the pyrrolidine ring, contributing to the compound's overall stability and reactivity. This unique combination of functional groups endows the molecule with a diverse range of chemical properties, making it an attractive candidate for various applications in drug discovery and development.

In recent years, the study of 2-({1-2-(ethoxycarbonyl)phenyl-2,5-dioxopyrrolidin-3-yl}sulfanyl)benzoic acid has been driven by its potential therapeutic applications. Research has shown that this compound exhibits significant biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties. These activities are attributed to its ability to modulate various cellular processes and signaling pathways, making it a promising lead compound for the development of novel therapeutics.

One of the key areas of research involving 2-({1-2-(ethoxycarbonyl)phenyl-2,5-dioxopyrrolidin-3-yl}sulfanyl)benzoic acid is its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This inhibition is thought to be mediated through the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which play a central role in inflammation. These findings suggest that 2-({1-2-(ethoxycarbonyl)phenyl-2,5-dioxopyrrolidin-3-yl}sulfanyl)benzoic acid could be developed into a potent anti-inflammatory agent for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-({1-2-(ethoxycarbonyl)phenyl-2,5-dioxopyrrolidin-3-yl}sulfanyl)benzoic acid has also shown promising antioxidant activity. Oxidative stress is a major contributor to various diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have indicated that this compound can scavenge reactive oxygen species (ROS) and protect cells from oxidative damage. This antioxidant activity is believed to be due to the presence of electron-rich functional groups within the molecule that can stabilize free radicals.

The anti-cancer potential of 2-({1-2-(ethoxycarbonyl)phenyl-2,5-dioxopyrrolidin-3-yl}sulfanyl)benzoic acid has also been explored in several preclinical studies. Research has shown that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase-dependent pathways. Additionally, it has been found to inhibit cell proliferation and angiogenesis, which are critical processes in tumor growth and metastasis. These findings highlight the potential of 2-{(1-[2-(ethoxycarbonyl)phenyl]-2,5-dioxopyrrolidin -3 - y l } sulfanyl ) benzoic acid as an anticancer agent for various types of cancer.

In addition to its biological activities, the synthetic accessibility of 2-{(1-[2-(ethoxycarbonyl)phenyl]-2,5-dioxopyrrolidin -3 - y l } sulfanyl ) benzoic acid is another factor that makes it an attractive target for pharmaceutical research. The compound can be synthesized through well-established organic chemistry techniques, allowing for efficient large-scale production. This synthetic flexibility also enables researchers to modify the molecule's structure to optimize its pharmacological properties and reduce potential side effects.

The pharmacokinetic profile of 2-{(1-[2-(ethoxycarbonyl)phenyl]-2,5-dioxopyrrolidin -3 - y l } sulfanyl ) benzoic acid has been studied to understand its behavior in biological systems. Preliminary data suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and can penetrate cellular membranes effectively. However, further studies are needed to fully characterize its pharmacokinetic behavior in different species and under various conditions.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{(1-[2-(ethoxycarbonyl)phenyl]-2,5-dioxopyrrolidin -3 - y l } sulfanyl ) benzoic acid in human subjects. Early results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 2-{(1-[2-(ethoxycarbonyl)phenyl]-2,5-dioxopyrrolidin -3 - y l } sulfanyl ) benzoic acid (CAS No. 367907-18-4) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers a range of biological activities that make it a promising candidate for the development of novel therapeutics targeting inflammatory diseases, oxidative stress-related disorders, and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, further solidifying its importance in the field.